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Compound of Interest

Compound Name: Dimethyl cyanocarbonimidate

CAS No.: 24771-25-3

Cat. No.: B1607175

Get Quote

Part 1: Executive Safety Summary
Immediate Action Required:

Segregation: Isolate from acids and strong oxidizers immediately. Acidic contact may liberate

Hydrogen Cyanide (HCN) gas.

Labeling: Mark all containers clearly: "Warning: N-Cyanocarbonimidate. Potential Sensitizer.

[1][2][3] Do Not Acidify."

Disposal Route:High-Temperature Incineration is the only authorized disposal method. Do

not sewer.
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Parameter Critical Status

CAS Number 38215-52-8

Physical State
Solid (low melting) or viscous liquid (purity

dependent)

Primary Hazard
Skin Sensitization, Irritant, Potential HCN

Precursor

Waste Class Hazardous Organic (Nitrogenous)

Incompatible With
Acids, Strong Oxidizers, Amines (uncontrolled

reaction)

Part 2: Technical Profile & Hazard Logic
The Mechanism of Hazard
Dimethyl cyanocarbonimidate features an N-cyano group (

) attached to an imidate core. Unlike simple aliphatic nitriles (R-CN), the electron-withdrawing
nature of the imidate oxygen atoms makes the central carbon highly electrophilic.

Sensitization Risk: The electrophilic carbon reacts readily with nucleophilic amino groups on

skin proteins (haptenization), leading to severe contact dermatitis or systemic sensitization

upon repeated exposure.

Cyanide Potential: While the

bond is more stable than inorganic cyanides, hydrolysis under acidic conditions (pH < 4) or
thermal decomposition can cleave this bond, releasing HCN.

Thermal Instability: As an imidate, it can undergo rearrangement or decomposition at

elevated temperatures, releasing toxic nitrogen oxides (NOx) and methyl isocyanate-like

fragments.

Physicochemical Data Table
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Property Value / Characteristic Operational Implication

Molecular Formula
High Nitrogen content requires

scrubber during incineration.

Molecular Weight 114.10 g/mol -

Boiling Point ~136°C (at 760 mmHg)
Volatile enough to generate

hazardous vapors if heated.

Flash Point >110°C (Estimated)
Combustible but not

Flammable (Class IIIB).

Solubility
Soluble in organic solvents

(MeOH, DCM)

Use organic compatible

absorbents for spills.

Part 3: Safe Handling Protocols
Engineering Controls

Primary Barrier: Handle exclusively inside a certified chemical fume hood.

Airflow: Maintain face velocity >100 fpm to capture potential dust or vapors.

Decontamination: All surfaces must be wiped down with a mild alkaline solution (10%

Sodium Carbonate) followed by water to degrade trace residues.

Personal Protective Equipment (PPE)[1]
Hands: Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (minimum 8 mil) or Laminate (Silver Shield) for prolonged handling.

Logic: Methanol-based solvents often used with this compound can permeate thin nitrile,

carrying the sensitizer to the skin.

Respiratory: If solid/dusty and outside a hood (emergency only), use a Full-Face Respirator

with P100/Organic Vapor cartridges.
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Part 4: Disposal Procedures
Decision Logic for Waste Classification
This workflow ensures compliance with RCRA (USA) and hazardous waste regulations.
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Waste Generation
(CAS 38215-52-8)

Physical State?

Pure Substance / 
Concentrated Stock

Solid/Oil

Reaction Mixture / 
Dilute Solution

Solvent Stream

Pack in UN-Rated 
Poly Container

Is pH < 7?

Neutralize to pH 8-10
(Prevent HCN)

Yes

No

Label: Toxic, Organic,
Cyanide-Bearing

Ship for Incineration
(w/ Scrubber)
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Figure 1: Decision tree for classifying and preparing Dimethyl cyanocarbonimidate waste

streams.

Detailed Disposal Protocol
Option A: Commercial Incineration (Recommended)
This is the only method guaranteeing complete destruction of the N-cyano moiety without

generating secondary hazardous waste.

Container Selection: Use High-Density Polyethylene (HDPE) drums or jars. Avoid metal

containers as the compound may react with metal oxides over time.

pH Adjustment: If the waste is in solution, verify pH is > 8.0.

Why: Acidic waste streams mixed with this compound in a bulk solvent drum can slowly

evolve HCN gas, pressurizing the drum and endangering waste handlers.

Labeling:

Primary Tag: Hazardous Waste.

Constituents: "Dimethyl cyanocarbonimidate, Methanol (if solvent used)."

Hazard Codes: Toxic, Irritant.[4]

Special Note: "Nitrogenous Organic - Incinerate Only."

Option B: Spill Cleanup (Emergency)
Do NOT use water. Water may spread the chemical and initiate uncontrolled hydrolysis.

Isolate: Evacuate the immediate area (15 ft radius).

Absorb: Use a dry, non-combustible absorbent (Vermiculite or Chemizorb®).

Neutralize (Surface Only): After bulk removal, treat the surface with a solution of 10%

Sodium Hypochlorite (Bleach) and 5% Sodium Hydroxide.

Mechanism:[5] Alkaline chlorination oxidizes the cyano group to cyanate (
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) and then to nitrogen/carbonate, breaking the toxic bond.

Disposal: Collect all absorbent and PPE into a sealed hazardous waste bag/drum.

Part 5: Storage & Stability[5]
Temperature: Store at 2°C – 8°C (Refrigerated). Thermal degradation accelerates above

25°C.

Atmosphere: Hygroscopic. Store under Argon or Nitrogen. Moisture initiates hydrolysis.

Shelf Life: Re-test purity every 6 months. Appearance of yellow/orange discoloration

indicates decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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